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This technical guide provides a comprehensive overview of the initial characterization of cast

Aluminum-Titanium (Al-Ti) alloys. Cast Al-Ti alloys are of significant interest due to their

potential for high strength-to-weight ratios, good high-temperature properties, and refined grain

structures. This document outlines the typical microstructures, mechanical properties, and the

experimental protocols used to characterize these materials, making it an essential resource for

professionals in materials science and related fields.

Microstructure of Cast Al-Ti Alloys
The addition of titanium to aluminum alloys primarily serves as a grain refiner, leading to a finer

and more uniform grain structure in the as-cast condition. This grain refinement is a critical

factor in enhancing the mechanical properties of the alloy. The primary microstructural features

of interest in cast Al-Ti alloys include the α-Al dendrites and the distribution of intermetallic

phases.

The introduction of titanium to Al-Si alloys leads to the formation of Ti-based intermetallics.[1] In

hypoeutectic Al-7Si alloys, the addition of titanium results in the formation of Ti9Al23

intermetallic compounds, which can appear as flakes or in blocky forms.[1] The morphology of

these intermetallics is influenced by the solidification cooling rate and the titanium proportion.[1]

In die-cast Al-Mg-Zn-Si alloys, the addition of titanium leads to the formation of the Al3Ti

intermetallic phase.[2] The volume fraction and formation temperature of this phase increase
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with higher titanium content.[2] These Al3Ti precipitates can be clearly distinguished after

polishing with colloidal silica.[3]

Mechanical Properties of Cast Al-Ti Alloys
The mechanical properties of cast Al-Ti alloys are intrinsically linked to their microstructure. The

grain refinement and the presence of intermetallic phases significantly influence properties

such as hardness, tensile strength, and ductility.

The addition of titanium generally leads to an increase in the hardness of aluminum alloys.[4]

For instance, in Al-7Si alloys, hardness increases with a higher titanium proportion due to the

formation of Ti9Al23.[1] Similarly, the addition of titanium to an Al-6%Li alloy resulted in an

increase in microhardness by about 46%.[4] This increase is attributed to the refined

microstructure and the nucleation of peritectic intermetallic Al3Ti.[4]

The effect of titanium on tensile properties can be optimized at specific concentrations. In a die-

cast Al-Mg-Zn-Si alloy, the best mechanical properties were achieved with a 0.1 wt% Ti

addition, reaching a yield strength of 350 MPa, an ultimate tensile strength of 440 MPa, and an

elongation of 3.29% after heat treatment.[2] In another study on a die-cast Al5Mg1.5Si0.6Mn

alloy, a 0.20 wt% titanium addition increased the elongation from 11% to 18%, the yield

strength from 136 MPa to 157 MPa, and the ultimate tensile strength from 296 MPa to 308

MPa in the as-cast condition.[5]

Quantitative Data Summary
Table 1: Effect of Ti Addition on Mechanical Properties of Cast Al-Mg-Zn-Si Alloy[2]

Ti Content (wt%)
Yield Strength
(MPa)

Ultimate Tensile
Strength (MPa)

Elongation (%)

0.05 - - -

0.10 350 440 3.29

0.15 - - -

0.20 - - -
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Note: Data is for T6 heat-treated condition. Dashes indicate data not provided in the source.

Table 2: Effect of Ti Addition on Hardness and Grain Size of Cast Al-7Si Alloy[1]

Ti Proportion (%) Average Size of α-Al (µm) Hardness (HV)

0.0 - ~55

0.8 - ~65

1.3 - ~75

1.6 - ~85

Note: Dashes indicate data not provided in the source.

Table 3: Mechanical Properties of Cast Ti-Al-Si Alloys[6]

Alloy Composition (wt.%) Hardness
Ultimate Compressive
Strength

TiAl15Si15 Higher -

TiAl35Si5 Lower Highest

Note: Specific values were not provided, only relative comparisons.

Al-Ti Phase Diagram and Intermetallic Phases
The Al-Ti binary phase diagram is crucial for understanding the phase transformations that

occur during the solidification of these alloys.[7] A key feature of this system is the formation of

various intermetallic compounds, most notably Al3Ti.[3] The addition of small amounts of

aluminum to titanium increases the α to β transition temperature.[7]

Experimental Protocols for Characterization
A thorough characterization of cast Al-Ti alloys involves a multi-faceted approach employing

several analytical techniques.
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Metallographic Sample Preparation
Proper sample preparation is critical for accurate microstructural analysis. Aluminum alloys are

soft and susceptible to damage during cutting.[3]

Cutting: Use of appropriate cutting consumables and methods is necessary to avoid

extensive microstructural damage.[3]

Mounting: Samples can be mounted in a resin to facilitate handling during subsequent

grinding and polishing steps.

Grinding: Silicon carbide (SiC) papers are commonly used for grinding aluminum alloys to

achieve a flat surface and remove deformation from cutting.[3]

Polishing: A multi-step polishing process is typically employed. This may involve using

diamond abrasives on a specialized pad, followed by a final polishing step with colloidal

silica to achieve a scratch-free surface suitable for high-magnification microscopy.[3]

Etching: In some cases, etching is not required to observe hard precipitates like Al3Ti, which

can be imaged directly after final polishing.[3]

Microstructural Analysis
Optical Microscopy (OM): This is the primary technique for observing the general

microstructure, including grain size, dendrite morphology, and the distribution of secondary

phases.

Scanning Electron Microscopy (SEM): SEM provides higher magnification and resolution

imaging of the microstructure.[1] It is particularly useful for observing the morphology of fine

intermetallic particles.

Energy Dispersive X-ray Spectroscopy (EDS): Often coupled with SEM, EDS is used to

determine the elemental composition of different phases within the microstructure, which is

essential for accurately identifying intermetallic compounds like Al3Ti.[1][3]

Phase Identification
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X-ray Diffraction (XRD): XRD is a powerful non-destructive technique used to identify the

crystalline phases present in the alloy.[1][8] By analyzing the diffraction pattern, one can

confirm the presence of α-Al, Al3Ti, and other intermetallic phases.[1][8]

Mechanical Property Testing
Hardness Testing: Microhardness or macrohardness tests (e.g., Vickers, Brinell, or Rockwell)

are performed to measure the material's resistance to localized plastic deformation.[4][9][10]

Tensile Testing: Tensile tests are conducted to determine key mechanical properties such as

yield strength, ultimate tensile strength, and elongation to fracture.[2][11] Standardized test

specimens are machined from the cast material and tested according to established protocols

like those from ASTM.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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